Cas no 79642-51-6 (BENZENAMINE, N-CYCLOHEXYL-2-IODO-)

• Product Name: BENZENAMINE, N-CYCLOHEXYL-2-IODO-
• CAS No: 79642-51-6
• MF: C₁₂H₁₆IN
• MW: 301.166615486145
• CID: 3361312
• PubChem ID: 28977961
• Update Time: 2025-04-21

BENZENAMINE, N-CYCLOHEXYL-2-IODO- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, N-CYCLOHEXYL-2-IODO-
• DTXSID401305663
• N-Cyclohexyl-2-iodobenzenamine
• HS-7957
• N-Cyclohexyl-2-iodoaniline
• 79642-51-6

• Inchi： 1S/C12H16IN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
• InChI Key： GFYUQIVROJKLQF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC1CCCCC1

Computed Properties

• Exact Mass: 301.03275Da
• Monoisotopic Mass: 301.03275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų